Cas no 35980-25-7 (2,2,2-trifluoro-N-(4-fluorophenyl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide
• CAS No: 35980-25-7
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• MDL: MFCD00461377
• CID: 920902
• PubChem ID: 37329
• Update Time: 2025-04-23

2,2,2-trifluoro-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide
• 2,2,2,4'-Tetrafluoroacetanilide
• 4-fluorotrifluoroacetanilide
• AC1L1XIL
• Acetamide, 2,2,2-trifluoro-N-(4-fluorophenyl)-
• Acetamide, N-(4-fluorophenyl)-2,2,2-trifluoro-
• ACETANILIDE, 2,2,2,4'-TETRAFLUORO-
• BRN 2725532
• N-(4-fluorophenyl)-2,2,2-trifluoro-acetamide
• N-(p-fluorophenyl)trifluoroacetamide
• NSC322049
• p-Fluortrifluoracetanilid
• Trifluoraceto-(p-fluoranilid)
• Trifluoracet-p-fluoranilid
• 35980-25-7
• 2,2,2,4-Tetrafluoroacetanilide
• EN300-194552
• G29195
• SCHEMBL5549558
• Z111810696
• p-Fluorotrifluoroacetanilide
• DS-003451
• DTXSID30189539
• NSC 322049
• AKOS002960474
• BS-28463
• NSC-322049
• 7M9C5AFJ8Z

• MDL： MFCD00461377
• Inchi： 1S/C8H5F4NO/c9-5-1-3-6(4-2-5)13-7(14)8(10,11)12/h1-4H,(H,13,14)
• InChI Key： YTUKUMWAERJYPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 207.03075
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 241.4±40.0 °C at 760 mmHg
• Flash Point: 119.9±20.8 °C
• PSA: 29.1
• LogP: 2.39950

2,2,2-trifluoro-N-(4-fluorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide

2,2,2-Trifluoro-N-(4-fluorophenyl)acetamide (CAS No. 35980-25-7): A Comprehensive Overview

The compound 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide (CAS No. 35980-25-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a fluorophenyl amide moiety. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, including high thermal stability and strong electronic effects.

Recent studies have highlighted the potential of 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide as a versatile building block in organic synthesis. Its ability to act as both an electrophilic and nucleophilic agent makes it valuable in the construction of complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, where its fluorinated groups play a critical role in modulating pharmacokinetic properties such as lipophilicity and metabolic stability.

The synthesis of CAS No. 35980-25-7 typically involves a multi-step process that includes the preparation of the trifluoroacetyl chloride intermediate followed by nucleophilic substitution with 4-fluorophenylamine. This approach ensures high purity and structural integrity of the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the compound.

In terms of applications, 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide has shown promise in the field of materials science. Its ability to form stable amide bonds makes it an ideal candidate for the development of high-performance polymers and coatings. Additionally, its fluorinated groups contribute to improved resistance against environmental factors such as UV radiation and moisture degradation.

From an environmental standpoint, the ecological impact of CAS No. 35980-25-7 has been a subject of recent research. Studies indicate that while the compound exhibits low acute toxicity to aquatic organisms, its persistence in certain environmental conditions warrants further investigation. Regulatory agencies are increasingly focusing on the development of sustainable synthesis methods and waste management practices to minimize its environmental footprint.

In conclusion, 2,2,2-trifluoro-N-(4-fluorophenyl)acetamide (CAS No. 35980-25-7) is a compound with remarkable potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make significant contributions to both academic and industrial sectors.